(1,2,4)Triazolo(1,5-a)pyrimidine, 7-propyl-5-(1-pyrrolidinyl)-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)4-yl)methyl)-

• CAS RN: 168152-86-1
• Molecular Formula: C26H27N9
• Molecular Weight: 465.6 g/mol
• IUPAC Name: 7-propyl-5-pyrrolidin-1-yl-6-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C26H27N9/c1-2-7-23-22(25(34-14-5-6-15-34)29-26-27-17-28-35(23)26)16-18-10-12-19(13-11-18)20-8-3-4-9-21(20)24-30-32-33-31-24/h3-4,8-13,17H,2,5-7,14-16H2,1H3,(H,30,31,32,33)
• InChI Key: ALPWHNOWURKVDX-UHFFFAOYSA-N
• SMILES: CCCC1=C(C(=NC2=NC=NN12)N3CCCC3)CC4=CC=C(C=C4)C5=CC=CC=C5C6=NNN=N6
• synonyms: 2-propyl-4-pyrrolidin-1-yl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]me thyl]-1,5,7,9-tetrazabicyclo[4.3.0]nona-2,4,6,8-tetraene

Description

(1,2,4)Triazolo(1,5-a)pyrimidine, 7-propyl-5-(1-pyrrolidinyl)-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)4-yl)methyl)- is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (1,2,4)Triazolo(1,5-a)pyrimidine, 7-propyl-5-(1-pyrrolidinyl)-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)4-yl)methyl)- involves the inhibition of various enzymes and receptors in the body. This compound has been found to inhibit the activity of various kinases, which play a crucial role in the development and progression of cancer.
Biochemical and Physiological Effects:
(1,2,4)Triazolo(1,5-a)pyrimidine, 7-propyl-5-(1-pyrrolidinyl)-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)4-yl)methyl)- has been found to exhibit various biochemical and physiological effects in the body. This compound has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using (1,2,4)Triazolo(1,5-a)pyrimidine, 7-propyl-5-(1-pyrrolidinyl)-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)4-yl)methyl)- in lab experiments include its potent activity against various diseases, its ability to inhibit the activity of various enzymes and receptors, and its well-established synthesis method. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to determine its optimal dosage and administration.

Future Directions

There are several future directions for the research on (1,2,4)Triazolo(1,5-a)pyrimidine, 7-propyl-5-(1-pyrrolidinyl)-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)4-yl)methyl)-. These include the development of more efficient synthesis methods, the exploration of its potential applications in other fields such as agriculture and environmental science, and the determination of its optimal dosage and administration for use in clinical trials. Additionally, further research is needed to investigate the potential side effects and toxicity of this compound.

Synthesis Methods

The synthesis of (1,2,4)Triazolo(1,5-a)pyrimidine, 7-propyl-5-(1-pyrrolidinyl)-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)4-yl)methyl)- involves the reaction of 7-propyl-5-(1-pyrrolidinyl)-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)4-yl)methyl)-1,2,4-triazolo[1,5-a]pyrimidine with various reagents such as acid chlorides, aldehydes, and ketones. The synthesis of this compound has been optimized to improve its yield and purity.

Scientific Research Applications

(1,2,4)Triazolo(1,5-a)pyrimidine, 7-propyl-5-(1-pyrrolidinyl)-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)4-yl)methyl)- has been studied extensively for its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. This compound has been found to exhibit potent activity against various diseases such as cancer, inflammation, and neurological disorders.